Cas no 7480-28-6 ((3AS-CIS)-(-)-3,3A,8,8A-TETRAHYDRO-2H-INDENO(1,2-D)OXAZOL-2-ONE)

• Product Name: (3AS-CIS)-(-)-3,3A,8,8A-TETRAHYDRO-2H-INDENO(1,2-D)OXAZOL-2-ONE
• CAS No: 7480-28-6
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD00674089
• CID: 4169495
• Update Time: 2025-10-23

(3AS-CIS)-(-)-3,3A,8,8A-TETRAHYDRO-2H-INDENO(1,2-D)OXAZOL-2-ONE Chemical and Physical Properties

Names and Identifiers

• 2H-Indeno[1,2-d]oxazol-2-one, 3,3a,8,8a-tetrahydro-, (3aR,8aS)-rel-
• (3aR,8bS)-1,3a,4,8b-tetrahydroindeno[1,2-d][1,3]oxazol-2-one
• (3AS-CIS)-(-)-3,3A,8,8A-TETRAHYDRO-2H-INDENO(1,2-D)OXAZOL-2-ONE

• MDL： MFCD00674089
• Inchi： 1S/C10H9NO2/c12-10-11-9-7-4-2-1-3-6(7)5-8(9)13-10/h1-4,8-9H,5H2,(H,11,12)/t8-,9+/m1/s1
• InChI Key： XWZLNPUWNUTPAU-BDAKNGLRSA-N
• SMILES： O1C(N([H])[C@@]2([H])C3=C([H])C([H])=C([H])C([H])=C3C([H])([H])[C@@]12[H])=O

Additional information on (3AS-CIS)-(-)-3,3A,8,8A-TETRAHYDRO-2H-INDENO(1,2-D)OXAZOL-2-ONE

Compound CAS No 7480-28-6: (3AS-CIS)-(-)-3,3A,8,8A-TETRAHYDRO-2H-INDENO(1,2-D)OXAZOL-2-ONE

The compound CAS No 7480-28-6, known as (3AS-CIS)-(-)-3,3A,8,8A-TETRAHYDRO-2H-INDENO(1,2-D)OXAZOL-2-ONE, is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals and organic synthesis. This compound is characterized by its unique stereochemistry and structural complexity, which contribute to its diverse functional properties.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed a combination of palladium-catalyzed cross-coupling reactions and stereoselective cyclization techniques to achieve high yields and excellent stereochemical control. These methods have not only improved the scalability of the synthesis but also opened new avenues for exploring its potential in drug discovery.

One of the most notable applications of (3AS-CIS)-(-)-3,3A,8,8A-TETRAHYDRO-2H-INDENO(1,2-D)OXAZOL-2-ONE is its role as a key intermediate in the synthesis of bioactive molecules. Its rigid bicyclic structure and functional groups make it an ideal candidate for constructing complex molecular frameworks. For instance, studies have demonstrated its utility in the development of novel antibiotics and anti-inflammatory agents.

The stereochemistry of this compound plays a crucial role in its biological activity. The (3AS-CIS) configuration ensures optimal interactions with target biomolecules, thereby enhancing its pharmacological efficacy. Recent research has also highlighted its potential as a chiral catalyst in asymmetric synthesis, further underscoring its versatility in organic chemistry.

In terms of physical properties, CAS No 7480-28-6 exhibits a high degree of thermal stability and solubility in organic solvents. These characteristics make it suitable for various analytical techniques such as NMR spectroscopy and mass spectrometry. Additionally, its optical activity has been extensively studied, providing valuable insights into its enantioselective behavior.

The demand for (3AS-CIS)-(-)-3,3A,8,8A-TETRAHYDRO-2H-INDENO(1,2-D)OXAZOL-2-ONE has been driven by its increasing use in medicinal chemistry research. Pharmaceutical companies are leveraging its unique properties to design innovative therapeutic agents targeting various diseases. Collaborative efforts between academia and industry have further accelerated the exploration of its potential applications.

In conclusion, CAS No 7480-28-6, or (3AS-CIS)-(-)-3,3A,8,8A-TETRAHYDRO-2H-INDENO(1,2-D)OXAZOL-2-O, stands as a testament to the ingenuity of modern chemical synthesis. Its intricate structure and versatile properties continue to inspire groundbreaking research across multiple disciplines.